2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C23H30N4O4S2.ClH/c1-26-13-12-18-19(14-26)32-23(20(18)21(24)28)25-22(29)15-8-10-17(11-9-15)33(30,31)27(2)16-6-4-3-5-7-16;/h8-11,16H,3-7,12-14H2,1-2H3,(H2,24,28)(H,25,29);1H
• InChI Key: UCOBLRWKYMFBCE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4.Cl
• Molecular Formula: C23H31ClN4O4S2
• Molecular Weight: 527.1 g/mol

Description

2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C23H31ClN4O4S2 and its molecular weight is 527.1. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research in heterocyclic chemistry often focuses on the synthesis of novel compounds with potential applications in various fields, including pharmaceuticals, materials science, and as intermediates in organic synthesis. The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related compounds illustrates the ongoing efforts in exploring new synthetic routes and understanding the properties of these heterocycles (Bakhite et al., 2005). Such compounds have been explored for their potential biological activities and as synthons for further chemical transformations.

Potential Biological Activities

Several heterocyclic compounds synthesized from similar starting materials have been investigated for their antimicrobial properties, as seen in the study of pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives (Bakhite et al., 2004). This underscores a common application of heterocyclic chemistry in discovering new therapeutic agents with potential antimicrobial efficacy.

Applications in Material Science

The development of polymers and materials derived from heterocyclic compounds is another significant area of research. For instance, the synthesis and characterization of polyamides and poly(amide-imide)s from heterocyclic monomers demonstrate the utility of these compounds in creating high-performance materials with desirable thermal and solubility properties (Saxena et al., 2003).